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Compound of Interest

Compound Name: Daphnegiravone D

Cat. No.: B15614720

An In-Depth Technical Guide to Daphnegiravone
D

For Researchers, Scientists, and Drug Development Professionals

Abstract

Daphnegiravone D is a novel prenylated flavonoid isolated from the plant Daphne giraldii
Nitsche. This document provides a comprehensive overview of its chemical structure,
physicochemical properties, and biological activities. Daphnegiravone D has demonstrated
significant anti-cancer properties, particularly against hepatocellular carcinoma, by inducing cell
cycle arrest, apoptosis, and oxidative stress. A key mechanism of its action involves the
targeting of the Ataxia Telangiectasia and Rad3-related (ATR) protein, a critical component of
the DNA damage response pathway. This guide consolidates available data, presents detailed
experimental protocols for key biological assays, and visualizes relevant signaling pathways to
support further research and drug development efforts.

Chemical Structure and Properties

Daphnegiravone D is a prenylated flavonoid with the chemical formula C26H280s. Its structure
was elucidated through extensive spectroscopic analysis, including high-resolution mass
spectrometry (HR-MS) and nuclear magnetic resonance (NMR) spectroscopy.

Table 1: Physicochemical Properties of Daphnegiravone D
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Property Value Source

CAS Number 2581826-37-9 MedChemExpress
Molecular Formula C26H2806 (Wang et al., 2017)
Molecular Weight 436.5 g/mol (Wang et al., 2017)
Appearance Yellowish gum (Wang et al., 2017)
UV (MeOH) Amax (log €) 204 (4.58), 269 (4.44) nm (Wang et al., 2017)

3387, 2921, 1648, 1583, 1494,
IR (KBr) vmax (Wang et al., 2017)
1245, 1160, 832 cm™

Optical Rotation [0]25D +10.0 (c 0.1, MeOH) (Wang et al., 2017)

Table 2: *H NMR (400 MHz, CDs0D) and *3C NMR (100 MHz, CDs0OD) Spectroscopic Data for
Daphnegiravone D
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Position OH (ppm), mulit. (J in Hz) oC (ppm)
2 - 162.7
3 3.78, s 139.1
4 - 178.9
5 - 158.5
6 6.42, s 99.8
7 - 163.6
8 - 105.7
9 - 158.4
10 - 105.8
1 - 123.8
2' 7.35, d (8.4) 129.5
3 6.88, d (8.4) 116.1
4 - 159.2
5' 6.88, d (8.4) 116.1
6' 7.35, d (8.4) 129.5
1" 3.30,d (7.2) 22.9
2" 5.20,t (7.2) 123.5
3" - 132.4
4" 1.65,s 25.9
5" 158, s 17.8
3-OCHs 3.78, s 60.1

Source: (Wang et al., 2017)
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Biological Activity and Mechanism of Action

Daphnegiravone D exhibits potent cytotoxic activity against various cancer cell lines, with a
particular efficacy against hepatocellular carcinoma (HCC) cells, including Hep3B and HepG2
lines.[1] Its primary mechanisms of action include:

Induction of Apoptosis: Daphnegiravone D triggers programmed cell death in cancer cells.

[1]

o Cell Cycle Arrest: It causes cell cycle arrest at the GO/G1 phase, thereby inhibiting cell
proliferation.[1]

o Generation of Reactive Oxygen Species (ROS): The compound induces oxidative stress
within cancer cells, contributing to their demise.

» ATR Inhibition: Daphnegiravone D directly targets and inhibits the ATR protein kinase, a key
regulator of the DNA damage response. This sensitizes cancer cells to DNA-damaging
agents.

Signaling Pathways

Daphnegiravone D's biological effects are mediated through the modulation of several key
signaling pathways. Its induction of GO/G1 arrest and apoptosis is dependent on the p38 and
JNK MAPK pathways.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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